Methyl 3-(4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-4-oxobutyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Specification

• Molecular Formula: C22H21N3O6S
• Molecular Weight: 455.5 g/mol
• IUPAC Name: methyl 3-[4-(1,3-benzodioxol-5-ylmethylamino)-4-oxobutyl]-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxylate
• Standard InChI: InChI=1S/C22H21N3O6S/c1-29-21(28)14-5-6-15-16(10-14)24-22(32)25(20(15)27)8-2-3-19(26)23-11-13-4-7-17-18(9-13)31-12-30-17/h4-7,9-10H,2-3,8,11-12H2,1H3,(H,23,26)(H,24,32)
• Standard InChI Key: HOYWJZXMJQSVDU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=S)N2)CCCC(=O)NCC3=CC4=C(C=C3)OCO4

Introduction

Overview of the Compound

The compound Methyl 3-(4-((benzo[d]dioxol-5-ylmethyl)amino)-4-oxobutyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a complex organic molecule that combines several functional groups and structural motifs. These include:

• Benzo[d]13dioxole group: A bicyclic structure containing a benzene ring fused to a 1,3-dioxole ring. This moiety often appears in bioactive molecules due to its aromatic and electron-rich nature.

• Quinazoline scaffold: The tetrahydroquinazoline core is a common framework in medicinal chemistry, known for its biological activities such as anticancer, antimicrobial, and anti-inflammatory effects.

• Thioxo group (-C=S): The presence of sulfur in the thioxo group may contribute to unique reactivity or biological properties.

• Carboxylate ester (-COOCH₃): This group enhances solubility and may serve as a prodrug moiety in pharmaceutical applications.

Potential Applications

Compounds with similar structures are often investigated for their pharmacological properties. Below are some potential applications:

• Anticancer Activity:

  • Quinazoline derivatives are known for their ability to inhibit enzymes like tyrosine kinases, which play a role in cancer cell proliferation.

• Antimicrobial Properties:

  • The benzo[d]dioxole unit has been reported to enhance antimicrobial activity when incorporated into larger molecules.

• Enzyme Inhibition:

  • The thioxo group may interact with enzyme active sites, making the compound a candidate for enzyme inhibition studies.

Research Directions

To explore this compound further:

• Synthesis:

  • A multistep synthesis would likely be required, involving condensation reactions to form the quinazoline core and subsequent functionalization with the benzo[d]dioxole moiety.

• Characterization:

  • Techniques like NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and X-ray crystallography would be essential to confirm the structure.

• Biological Testing:

  • Screening against cancer cell lines or microbial strains could reveal potential therapeutic uses.

• Computational Studies:

  • Molecular docking and dynamics simulations could predict interactions with biological targets.

If you have access to more specific data or references on this compound, additional insights could be provided regarding its synthesis routes or bioactivity profiles. Let me know if further assistance is needed!